5-methyl-N-(4-phenoxyphenyl)furo[3,2-b]pyridine-2-carboxamide

• IUPAC Name: 5-methyl-N-(4-phenoxyphenyl)furo[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C21H16N2O3/c1-14-7-12-19-18(22-14)13-20(26-19)21(24)23-15-8-10-17(11-9-15)25-16-5-3-2-4-6-16/h2-13H,1H3,(H,23,24)
• InChI Key: KSYLQKSVDFLCKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)OC(=C2)C(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C21H16N2O3
• Molecular Weight: 344.4 g/mol
• CAS No.: 941969-45-5

Description

Synthesis Analysis

The synthesis of such compounds often involves the condensation of certain moieties at specific groups, followed by cyclization. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Scientific Research Applications

Synthesis and Cytotoxicity

A study by Joyce Hung et al. (2014) in the "European Journal of Medicinal Chemistry" synthesized derivatives of furo[3,2-b]pyridines and tested their antiproliferative activity against various cell lines. The study highlights the potential of these compounds in cancer research, especially in melanoma and breast cancer cell lines, due to their significant cytotoxic effects (Hung, Arabshahi, Leung, Reynisson, & Barker, 2014).

Chemical Transformations and Derivatives

Research by S. Shiotani and Katsunori Taniguchi (1996) in the "Journal of Heterocyclic Chemistry" focused on the chemical transformations of furo[3,2-b]pyridine N-oxide, leading to various derivatives. This research is pivotal in understanding the chemical properties and potential applications of these compounds in different fields, including pharmaceuticals and material science (Shiotani & Taniguchi, 1996).

Novel Synthesis Methods

A study by S. Shiotani and H. Morita (1986) detailed a new synthesis method for furo[3,2-b]pyridine, contributing to the advancement of synthetic chemistry techniques. This methodology can be crucial for researchers aiming to synthesize these compounds for various scientific applications (Shiotani & Morita, 1986).

Antianaphylactic Activity

G. Wagner and J. Prantz (1993) in "Die Pharmazie" synthesized furo[2,3-b]pyridine amidines demonstrating antianaphylactic activity. This indicates potential pharmaceutical applications in treating allergic reactions and related conditions (Wagner & Prantz, 1993).

Antimicrobial Applications

Research by A. Abdel-rahman, E. A. Bakhite, and E. A. Al-Taifi (2002) explored the antimicrobial activity of new Pyridothienopyrimidines. These findings are significant for developing new antimicrobial agents and understanding the biological activity of these compounds (Abdel-rahman, Bakhite, & Al-Taifi, 2002).